2-Amino-4-chloro-5-methylbenzenesulfonamide
Overview
Description
“2-Amino-4-chloro-5-methylbenzenesulfonic acid” (ACMS) is a sulfonation agent used in wastewater treatment . It reacts with hydroxide and hydrogen chloride to form the corresponding sulfonic acid, which can be precipitated as its sodium salt . ACMS is also an inhibitor of macrocyclic peptides, such as angiotensin II .
Synthesis Analysis
The compound is obtained by chlorination of p-toluenesulfonic acid to form 3-chloro-4-methylbenzenesulfonic acid, subsequent nitration of this acid to a mixture of nitro isomers, precipitation of the 2-chloro-4-methyl-6-nitrobenzenesulfonic acid with sodium chloride solution, and, finally, Bechamp reduction of the nitro group with iron and acetic acid .Molecular Structure Analysis
The molecular formula of ACMS is C7H8ClNO3S . The InChI code is 1S/C7H8ClNO3S/c1-4-2-7(13(10,11)12)6(9)3-5(4)8/h2-3H,9H2,1H3,(H,10,11,12) .Chemical Reactions Analysis
The reaction solution of ACMS contains chlorides, which are the byproduct of the hydrolysis of ACMS . Low energy conditions are required for the reaction to proceed .Physical And Chemical Properties Analysis
ACMS is a white to buff powder . It is essentially insoluble as a free acid but soluble as a sodium or ammonium salt . The product begins to melt at 324°C . An exothermic decomposition starts at 325°C .Mechanism of Action
Safety and Hazards
ACMS has a GHS07 signal word "Warning" . The hazard statements include H315: Causes skin irritation, and H319: Causes serious eye irritation . Precautionary statements include P264: Wash skin thoroughly after handling, P280: Wear protective gloves/eye protection/face protection, P302+P352: IF ON SKIN: Wash with plenty of water, P337+P313: If eye irritation persists: Get medical advice/attention, and P362+P364: Take off contaminated clothing and wash it before reuse .
properties
IUPAC Name |
2-amino-4-chloro-5-methylbenzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2O2S/c1-4-2-7(13(10,11)12)6(9)3-5(4)8/h2-3H,9H2,1H3,(H2,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEAKDHBCPDHOEG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)N)S(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70514765 | |
Record name | 2-Amino-4-chloro-5-methylbenzene-1-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70514765 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
55825-29-1 | |
Record name | 2-Amino-4-chloro-5-methylbenzene-1-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70514765 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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